Cas no 1227572-43-1 (2,4-Dichloro-6-methoxypyridine)

• Product Name: 2,4-Dichloro-6-methoxypyridine
• CAS No: 1227572-43-1
• MF: C₆H₅Cl₂NO
• MW: 178.015999555588
• MDL: MFCD16610793
• CID: 1025276
• PubChem ID: 59872472
• Update Time: 2025-10-28

2,4-Dichloro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-methoxypyridine
• 2,4-Dichloro-6-methoxy-pyridine
• Pyridine, 2,4-dichloro-6-methoxy-
• FCH1172254
• AX8228572
• ST24021505
• Z4004
• DS-18537
• SY070943
• DA-14033
• AKOS015999078
• 1227572-43-1
• CS-W021510
• A891000
• MFCD16610793
• AB92963
• SCHEMBL7871704
• DTXSID20733267

• MDL： MFCD16610793
• Inchi： 1S/C6H5Cl2NO/c1-10-6-3-4(7)2-5(8)9-6/h2-3H,1H3
• InChI Key： DHWHMXYTPKDBSY-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1)OC)Cl

Computed Properties

• Exact Mass: 176.97500
• Monoisotopic Mass: 176.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.7

Experimental Properties

• PSA: 22.12000
• LogP: 2.39700

2,4-Dichloro-6-methoxypyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,4-Dichloro-6-methoxypyridine

2,4-Dichloro-6-methoxypyridine (CAS No. 1227572-43-1): An Overview of Its Properties, Applications, and Recent Research

2,4-Dichloro-6-methoxypyridine (CAS No. 1227572-43-1) is a versatile organic compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring substituted with two chlorine atoms at the 2 and 4 positions and a methoxy group at the 6 position. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 2,4-dichloro-6-methoxypyridine is C₇H₅Cl₂NO, and its molecular weight is approximately 190.03 g/mol. The compound is typically a white crystalline solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). These physical properties make it easy to handle and process in laboratory settings.

In terms of chemical reactivity, 2,4-dichloro-6-methoxypyridine is known for its ability to undergo various substitution reactions. The presence of the chlorine atoms makes it an excellent substrate for nucleophilic substitution reactions, particularly under basic conditions. Additionally, the methoxy group can be readily converted to other functional groups through standard chemical transformations, such as demethylation or alkylation reactions. These properties make it a useful building block in the synthesis of more complex molecules.

One of the key applications of 2,4-dichloro-6-methoxypyridine is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of several important drugs. For example, it has been used in the development of agrochemicals and pharmaceuticals with specific biological activities. Recent research has also explored its potential as a precursor for the synthesis of novel compounds with therapeutic applications.

A notable study published in the *Journal of Medicinal Chemistry* investigated the use of 2,4-dichloro-6-methoxypyridine as a key intermediate in the synthesis of a new class of antifungal agents. The researchers demonstrated that compounds derived from this intermediate exhibited potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This finding highlights the potential of 2,4-dichloro-6-methoxypyridine in developing new treatments for fungal infections.

In addition to its pharmaceutical applications, 2,4-dichloro-6-methoxypyridine has been studied for its potential use in agrochemicals. A recent study published in *Pest Management Science* explored its role as an intermediate in the synthesis of herbicides with improved selectivity and efficacy. The researchers found that compounds derived from this intermediate showed enhanced herbicidal activity against various weed species while minimizing adverse effects on non-target plants.

The environmental impact of 2,4-dichloro-6-methoxypyridine and its derivatives is another area of active research. Studies have focused on understanding their biodegradability and potential ecotoxicological effects. A study published in *Environmental Science & Technology* investigated the biodegradation kinetics of this compound in soil and water environments. The results indicated that while 2,4-dichloro-6-methoxypyridine is relatively stable under certain conditions, it can be degraded by microbial activity over time. This information is crucial for assessing its environmental fate and ensuring responsible use.

In conclusion, 2,4-dichloro-6-methoxypyridine (CAS No. 1227572-43-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it a valuable intermediate in synthetic chemistry, particularly in the pharmaceutical and agrochemical industries. Ongoing research continues to uncover new possibilities for its use, highlighting its importance as a building block for innovative compounds with therapeutic and practical applications.